Cas no 72615-18-0 (1-Azabicyclo[3.2.0]hept-2-ene-2-carboxylicacid, 3-[[(1E)-2-(acetylamino)ethenyl]thio]-6-ethyl-7-oxo-, (5R,6R)-)

• Product name: 1-Azabicyclo[3.2.0]hept-2-ene-2-carboxylicacid, 3-[[(1E)-2-(acetylamino)ethenyl]thio]-6-ethyl-7-oxo-, (5R,6R)-
• CAS No: 72615-18-0
• MF: C₁₃H₁₆N₂O₄S
• MW: 296.342142105103
• CID: 568538
• PubChem ID: 6442025

1-Azabicyclo[3.2.0]hept-2-ene-2-carboxylicacid, 3-[[(1E)-2-(acetylamino)ethenyl]thio]-6-ethyl-7-oxo-, (5R,6R)- Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[3.2.0]hept-2-ene-2-carboxylicacid, 3-[[(1E)-2-(acetylamino)ethenyl]thio]-6-ethyl-7-oxo-, (5R,6R)-
• (5R,6R)-3-(((E)-2-acetamidovinyl)thio)-6-ethyl-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid
• antibiotic PS 7
• PS-7
• PS 7
• Antibiotic PS-7
• SCHEMBL11379301
• 1-Azabicyclo(3.2.0)hept-2-ene-2-carboxylic acid, 3-((2-(acetylamino)ethenyl)thio)-6-ethyl-7-oxo-, (5R-(3(E),5-alpha,6-alpha))-
• 72615-18-0
• 5R,6R-3-(E)-(2-acetamido)vinylthio-6-ethyl-7-oxo-1-azabicyclo(3.2.0)hept-2-ene-2-carboxylic acid
• (5R,6R)-3-[(E)-2-acetamidoethenyl]sulfanyl-6-ethyl-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid

• Inchi： InChI=1S/C13H16N2O4S/c1-3-8-9-6-10(20-5-4-14-7(2)16)11(13(18)19)15(9)12(8)17/h4-5,8-9H,3,6H2,1-2H3,(H,14,16)(H,18,19)
• InChI Key： PQZKMTPCUYSWBM-UHFFFAOYSA-N
• SMILES： CCC1C2CC(S\C=C\NC(C)=O)=C(N2C1=O)C(O)=O |c:12|

Computed Properties

• Exact Mass: 296.08318
• Monoisotopic Mass: 296.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.433
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.41
• Boiling Point: 549.7°C at 760 mmHg
• Flash Point: 286.3°C
• Refractive Index: 1.632
• PSA: 86.71
• LogP: 1.59260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Carbapenems
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Carbapenems